![molecular formula Po B1262463 Polonium-192](/img/structure/B1262463.png)
Polonium-192
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Polonium-192 atom is a polonium atom.
Scientific Research Applications
1. Atomic Structure and Nuclear Properties
Polonium-192, an isotope of polonium, plays a significant role in the study of atomic structures and nuclear properties. Research on various polonium isotopes, including this compound, has been instrumental in understanding the early onset of ground state deformation in neutron-deficient isotopes. This has implications for our knowledge of atomic physics and nuclear reactions (Cocolios et al., 2010).
2. Radiochemical Analysis and Environmental Impact
Polonium isotopes are analyzed for a variety of purposes, including radiological impact assessment and as tracers of environmental processes. The analytical chemistry of polonium is essential for understanding its environmental impact, particularly due to its radioactive nature. Studies on the determination of Polonium-210, a related isotope, provide insights into the methodologies and challenges in analyzing polonium in environmental samples (Matthews, Kim, & Martin, 2007).
3. Aqueous Chemistry and Industrial Applications
The understanding of polonium's aqueous chemistry is crucial for its applications in various industrial processes. Research into the aqueous chemistry of polonium, particularly polonium-210, highlights its role in environmental and anthropogenic processes, such as in the oil and gas industry. This knowledge is vital for developing effective methods for polonium removal and control in industrial settings (Ram et al., 2019).
4. Advanced Spectroscopic Analysis
The study of polonium's ionization energy through advanced spectroscopic techniques has opened new avenues in atomic spectroscopy. This research is critical for understanding the fundamental properties of polonium, aiding in its application in various scientific fields (Fink et al., 2019).
5. Radiation Safety and Radioprotection
Polonium's radiotoxic properties necessitate studies focused on radioprotection and safety, especially in environments with potential polonium contamination. Research in this domain contributes to better safety protocols and protective measures against polonium exposure (Ansoborlo et al., 2012).
properties
Molecular Formula |
Po |
---|---|
Molecular Weight |
191.9913 g/mol |
IUPAC Name |
polonium-192 |
InChI |
InChI=1S/Po/i1-17 |
InChI Key |
HZEBHPIOVYHPMT-MEAORNGASA-N |
Isomeric SMILES |
[192Po] |
Canonical SMILES |
[Po] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.